Cas no 202072-08-0 (Pentanoic acid, 3-amino-4,4-dimethyl-, 1,1-dimethylethyl ester, (3S)-)

• Product Name: Pentanoic acid, 3-amino-4,4-dimethyl-, 1,1-dimethylethyl ester, (3S)-
• CAS No: 202072-08-0
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 3887211
• PubChem ID: 11222558
• Update Time: 2025-04-22

Pentanoic acid, 3-amino-4,4-dimethyl-, 1,1-dimethylethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-amino-4,4-dimethyl-, 1,1-dimethylethyl ester, (3S)-
• 202072-08-0
• SCHEMBL544794
• VUIQCLKFOWDKRD-QMMMGPOBSA-N
• EN300-6282087
• tert-butyl (3S)-3-amino-4,4-dimethylpentanoate
• tert-butyl(3S)-3-amino-4,4-dimethylpentanoate

• Inchi： 1S/C11H23NO2/c1-10(2,3)8(12)7-9(13)14-11(4,5)6/h8H,7,12H2,1-6H3/t8-/m0/s1
• InChI Key： VUIQCLKFOWDKRD-QMMMGPOBSA-N
• SMILES： O(C(C[C@@H](C(C)(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 201.172878976Da
• Monoisotopic Mass: 201.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų